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Compound of Interest

Compound Name:
N-methylpropan-2-amine

hydrochloride

Cat. No.: B12096330

Get Quote

-methylpropan-2-amine (also known as

-methylisopropylamine)[1]

Executive Summary & Application Context
In drug development and synthetic organic chemistry, selecting the correct form of a secondary

amine is critical.

-methylpropan-2-amine exists as a volatile, nucleophilic liquid in its free base form, making it
ideal for acylation or alkylation reactions.[1] In contrast, the hydrochloride salt is a stable, non-
volatile solid, preferred for storage, handling, and solubility in aqueous media.

Distinguishing these two forms spectroscopically is a fundamental skill. The protonation of the

nitrogen atom in the salt form induces significant electronic changes, resulting in predictable

diagnostic shifts in Nuclear Magnetic Resonance (NMR) and distinct vibrational modes in

Infrared (IR) spectroscopy.
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Chemical & Physical Profile
Before analyzing spectral data, one must recognize the physical distinctions that dictate

sample preparation.

Feature
Free Amine (

-methylpropan-2-amine)

HCl Salt (

-methylpropan-2-amine
HCl)

CAS Number 4747-21-1 54565-61-6

Formula

MW 73.14 g/mol 109.60 g/mol

Physical State Colorless, volatile liquid White crystalline solid

Boiling/Melting bp 50–53 °C (Volatile!)[1] mp ~193–194 °C (Stable)

Solubility
Miscible in organic solvents (

, Et2O), Water

Soluble in Water, Methanol,

DMSO

Acidity (

)
~10.5 (Conjugate acid) ~10.5 (Acidic proton donor)

Critical Handling Note: The free amine is highly volatile. When preparing NMR samples in

, keep the sample chilled and capped to prevent evaporation and concentration

changes.

NMR Characterization Guide
Mechanism of Shift Changes
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The conversion from free amine to hydrochloride salt involves the protonation of the lone pair

on the nitrogen:

This introduces a positive charge, which exerts a strong electron-withdrawing inductive effect (-
I).[1] This "deshields" adjacent nuclei, causing their signals to shift downfield (higher ppm).[2]

Comparative H NMR Data
Solvent Note: Free amine data is typically in

. Salt data is often in

or

due to solubility.[1]

Proton
Environment

Free Amine (

)

(ppm)

HCl Salt (

)

(ppm)

Shift (

)
Multiplicity

A: Isopropyl

Methyls 0.98 – 1.05 1.25 – 1.35 +0.3
Doublet (

Hz)

B: N-Methyl 2.30 – 2.42 2.60 – 2.70 +0.3 Singlet

C: Methine 2.75 – 2.90 3.30 – 3.50 +0.6 Septet

D: Amine Proton 0.5 – 1.5 (Broad)
8.5 – 9.5

(Broad)*
N/A Broad Singlet

*Note: The ammonium protons (

) are only visible in non-exchangeable solvents like

.[1] In

, this signal disappears due to deuterium exchange (

).[1][3]
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C NMR Trends
The carbon skeleton also experiences deshielding, though less dramatically than protons.

N-Methyl Carbon: Shifts from ~33 ppm (Free) to ~35-38 ppm (Salt).[1]

Methine Carbon: Shifts from ~48 ppm (Free) to ~50-52 ppm (Salt).[1]

NMR Decision Workflow
The following diagram illustrates the logical flow for identifying the species and validating the

salt formation.
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Unknown Sample
(Liquid or Solid)

Solubility Test:
Dissolve in CDCl3

Soluble

Clear Solution

Insoluble/Precipitate

Cloudy/Solid

Run 1H NMR

Dissolve in DMSO-d6

Check 8.0 - 10.0 ppm Region

Result: Free Amine
(No peaks > 8ppm)

N-Me ~2.4 ppm

Empty

Result: HCl Salt
(Broad peaks 8-9 ppm)

N-Me ~2.7 ppm

Broad Signals Present

Click to download full resolution via product page

Caption: Decision tree for distinguishing free amine from salt using solubility and NMR

chemical shifts.
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Infrared (IR) Spectroscopy Guide
IR spectroscopy provides the quickest "fingerprint" verification of salt formation.

Key Diagnostic Bands
Functional Group

Free Amine (Liquid
Film)

HCl Salt (KBr/ATR) Diagnostic Feature

N-H Stretch

3300 – 3350 cm

Single, weak-to-

medium sharp band.

[1]

2400 – 3000 cm

Very broad, strong

absorption.[1] Often

overlaps C-H

stretches.

The "Ammonium

Broadening": The

disappearance of the

sharp 3300 band and

appearance of a

massive broad region

is the primary

indicator of salt

formation.

N-H Bending
~1650 cm

(Scissoring, weak)

1580 – 1610 cm

Medium intensity.[1]

Salt formation often

enhances the bending

mode intensity.

C-N Stretch 1000 – 1250 cm 1000 – 1250 cm
Less useful for

distinguishing forms.

[1]

Experimental Protocols
Protocol A: Conversion of HCl Salt to Free Amine (Free-
Basing)
Use this when you have the stable salt but need the nucleophilic amine for a reaction.[1]

Dissolution: Suspend 1.0 g of

-methylpropan-2-amine HCl in 5 mL of water.

Basification: Slowly add 10 mL of 2M NaOH (or saturated
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) while stirring. The solution will become cloudy as the organic amine separates.

Extraction: Extract the mixture with Dichloromethane (DCM) (

mL).

Note: The amine is small and somewhat water-soluble; multiple extractions are necessary.

[1]

Drying: Dry the combined organic layers over anhydrous

or

.

Concentration: Carefully remove the solvent under reduced pressure at low temperature (do

not heat >30°C).

Warning: The free amine (bp 50°C) will co-evaporate with DCM if vacuum is too strong or

bath is too hot. Atmospheric distillation is often safer.

Protocol B: Preparation of HCl Salt from Free Amine
Use this to stabilize the volatile amine for storage.

Solvation: Dissolve the free amine in diethyl ether or ethanol.

Acidification: Cool the solution to 0°C in an ice bath. Add

(2M in ether or 1.25M in methanol) dropwise.

Precipitation: The white solid salt should precipitate immediately.

Filtration: Filter the solid under vacuum/inert atmosphere. Wash with cold ether.

Drying: Dry under high vacuum to remove excess acid and solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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